Cas no 2171793-33-0 (Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate
• CAS No: 2171793-33-0
• MF: C₁₁H₁₉F₂NO₄
• MW: 267.269670724869
• CID: 5566538
• PubChem ID: 165596244
• Update Time: 2025-06-13

Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• EN300-1592278
• ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate
• 2171793-33-0
• Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate

• Inchi： 1S/C11H19F2NO4/c1-3-17-8-7-14-6-5-10(8,16)11(12,13)9(15)18-4-2/h8,14,16H,3-7H2,1-2H3
• InChI Key： HYBMNERWQMBAKJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1(CCNCC1OCC)O)F

Computed Properties

• Exact Mass: 267.12821441g/mol
• Monoisotopic Mass: 267.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate

Professional Introduction to Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate (CAS No. 2171793-33-0)

Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2171793-33-0, represents a novel derivative with potential applications in the synthesis of bioactive molecules. Its unique structural features, including the presence of a piperidine ring and fluoro-substituted acetic acid moiety, make it an intriguing candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate consists of a central piperidine ring substituted with both ethoxy and hydroxyl groups at the 3rd and 4th positions, respectively. Additionally, the acetic acid moiety is modified with two fluorine atoms at the alpha position. This structural configuration imparts distinct electronic and steric properties to the molecule, which can be leveraged in the design of new drugs targeting various biological pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacokinetic profiles, making them more effective and less prone to degradation. Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate exemplifies this trend, as its fluoro-substituted acetic acid group may contribute to its stability and bioavailability.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel therapeutic agents. The piperidine scaffold is a common motif in many pharmacologically active compounds, particularly those targeting central nervous system disorders and infectious diseases. By incorporating both ethoxy and hydroxyl groups into the piperidine ring, Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate may exhibit unique interactions with biological targets, offering a promising avenue for drug discovery.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The structural features of Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate align well with these findings, suggesting that it may serve as a valuable building block for the development of new drugs.

The synthesis of Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The presence of sensitive functional groups, such as hydroxyl and ethoxy moieties, necessitates careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

From an industrial perspective, Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate represents an important intermediate in the pharmaceutical supply chain. Its availability can facilitate the rapid development of new drug candidates by providing researchers with a versatile building block. As demand for fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly significant role in drug discovery and development.

The potential applications of Ethyl 2-(3-ethoxy-4-hydroxypiperidin-4-ylyl)-2, Difluoroacetate extend beyond traditional pharmaceuticals. Its unique chemical properties may also make it useful in other areas such as agrochemicals and materials science. The versatility of this compound underscores its importance as a research tool and potential industrial material.

In conclusion, Ethyl 2-(3-Ethoxy->hydroxy>pip)^-(^-)^-(^-)^-(^-)^-(^-)^-(^-)_{>difluor>o>ace>te>a>te>(CAS No.>2171793>33>0)>) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of fluorinated compounds continues to evolve, Ethyl 2-(3-)>Difluor>o>ace>te>(CAS No.>> will undoubtedly play a crucial role in shaping the future of drug discovery.}